Cas no 99903-56-7 (1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene)

• Product Name: 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene
• CAS No: 99903-56-7
• MF: C₁₀H₅ClF₆
• MW: 274.590122938156
• MDL: MFCD31720169
• CID: 1993814
• PubChem ID: 181347
• Update Time: 2025-05-20

1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene
• benzene, 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)-1-propen-1-yl]-
• benzene, 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)-1-propenyl]-
• 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-enyl]benzene
• MFCD31720169
• 4-[3,3,3-Trifluoro-2-(trifluoromethyl)propen-1-yl]chlorobenzene
• 99903-56-7
• 1-Chloro-4-(3,3,3-trifluoro-2-(trifluoromethyl)prop-1-enyl)benzene
• InChI=1/C10H5ClF6/c11-7-3-1-6(2-4-7)5-8(9(12,13)14)10(15,16)17/h1-5
• DTXSID00244346

• MDL： MFCD31720169
• Inchi： 1S/C10H5ClF6/c11-7-3-1-6(2-4-7)5-8(9(12,13)14)10(15,16)17/h1-5H
• InChI Key： VRAJFJJEHLTIFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(\C(F)(F)F)/C(F)(F)F

Computed Properties

• Exact Mass: 273.998
• Monoisotopic Mass: 273.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 256.9°C at 760 mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.459

Additional information on 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene

1-Chloro-4-[3,3,3-Trifluoro-2-(Trifluoromethyl)Prop-1-en-1-yl]Benzene: A Comprehensive Overview

1-Chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene, also known by its CAS number CAS No. 99903-56-7, is a highly fluorinated aromatic compound with unique chemical properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile structure and potential applications. The molecule consists of a benzene ring substituted with a chlorine atom and a trifluorinated propenyl group, making it a valuable building block for synthesizing advanced materials and bioactive compounds.

The structure of 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yl]benzene is characterized by its fluorinated substituents, which confer exceptional stability and reactivity. The presence of multiple fluorine atoms in the propenyl group enhances the compound's electronic properties, making it suitable for applications in fluoropolymer synthesis and as an intermediate in drug development. Recent studies have highlighted its role in the creation of novel fluorinated pharmaceuticals targeting specific biological pathways.

In terms of synthesis, CAS No. 99903-56-7 can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the chlorine substituent on the benzene ring, enabling precise control over the product's structure. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that the compound meets the stringent requirements of modern chemical manufacturing.

The applications of 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)prop-1-en-1-yli]benzene span multiple industries. In materials science, it serves as a precursor for advanced fluoropolymers used in high-performance coatings and electronics. In pharmaceuticals, its fluorinated structure makes it an ideal candidate for drug design, particularly in targeting enzymes and receptors with high specificity. Recent advancements in medicinal chemistry have utilized this compound to develop potential treatments for diseases such as cancer and neurodegenerative disorders.

From an environmental perspective, understanding the behavior of CAS No. 99903-56-7 in various ecosystems is crucial. Studies have shown that its high stability under standard conditions may influence its persistence in the environment. However, ongoing research aims to assess its biodegradability and potential ecological impact to ensure sustainable use.

In conclusion, 1-chloro-4-[3,3,3-trifluoro-2-(trifluoromethyl)propenyl]benzene represents a significant advancement in fluorinated aromatic chemistry. Its unique properties and diverse applications position it as a key compound in both academic research and industrial development. As new insights emerge from ongoing studies, this compound continues to pave the way for innovative solutions across multiple scientific disciplines.